Cas no 126372-87-0 (Ethanaminium,2-[[[2-(acetyloxy)-3-(docosyloxy)propoxy]hydroxyphosphinyl]oxy]-N,N,N-trimethyl-,inner salt)

Ethanaminium,2-[[[2-(acetyloxy)-3-(docosyloxy)propoxy]hydroxyphosphinyl]oxy]-N,N,N-trimethyl-,inner salt structure
126372-87-0 structure
Product Name:Ethanaminium,2-[[[2-(acetyloxy)-3-(docosyloxy)propoxy]hydroxyphosphinyl]oxy]-N,N,N-trimethyl-,inner salt
CAS No:126372-87-0
MF:C32H66NO7P
MW:607.842711925507
CID:158935
PubChem ID:130885
Update Time:2025-04-19

Ethanaminium,2-[[[2-(acetyloxy)-3-(docosyloxy)propoxy]hydroxyphosphinyl]oxy]-N,N,N-trimethyl-,inner salt Chemical and Physical Properties

Names and Identifiers

    • Ethanaminium,2-[[[2-(acetyloxy)-3-(docosyloxy)propoxy]hydroxyphosphinyl]oxy]-N,N,N-trimethyl-,inner salt
    • (2-acetyloxy-3-docosoxypropyl) 2-(trimethylazaniumyl)ethyl phosphate
    • 1-O-docosyl-2-O-acetylglycero-3-phosphocholine
    • Ethanaminium,2-[[[2-(acetyloxy)-3-(docosyloxy)propoxy]hydroxyphosphinyl]oxy]-N,N,N-trimethyl-,...
    • 1-Dagpc
    • 2-(acetyloxy)-3-(docosyloxy)propyl 2-(trimethylammonio)ethyl phosphate
    • 3,5,9-Trioxa-4-phosphahentriacontan-1-aminium, 7-(acetyloxy)-4-hydroxy-N,N,N-trimethyl-, hydroxide, inner salt, 4-oxide, (+-)-
    • DTXSID40925526
    • 2-(Acetyloxy)-3-(docosyloxy)propyl 2-(trimethylazaniumyl)ethyl phosphate
    • PC O-22:0_2:0
    • 126372-87-0
    • Inchi: 1S/C32H66NO7P/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-27-37-29-32(40-31(2)34)30-39-41(35,36)38-28-26-33(3,4)5/h32H,6-30H2,1-5H3
    • InChI Key: VWHZXCKKLJTHOV-UHFFFAOYSA-N
    • SMILES: P(=O)([O-])(OCC(COCCCCCCCCCCCCCCCCCCCCCC)OC(C)=O)OCC[N+](C)(C)C

Computed Properties

  • Exact Mass: 607.45798
  • Monoisotopic Mass: 607.45769044g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 32
  • Complexity: 634
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 9.8
  • Topological Polar Surface Area: 94.1Ų

Experimental Properties

  • PSA: 94.12
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